Cas no 878619-22-8 (N-(3-tert-butyl-1,2-oxazol-5-yl)-2-chloroquinoline-4-carboxamide)

• Product Name: N-(3-tert-butyl-1,2-oxazol-5-yl)-2-chloroquinoline-4-carboxamide
• CAS No: 878619-22-8
• MF: C₁₇H₁₆ClN₃O₂
• MW: 329.780842781067
• CID: 5682613
• PubChem ID: 9467433
• Update Time: 2025-05-25

N-(3-tert-butyl-1,2-oxazol-5-yl)-2-chloroquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z49508096
• AKOS034404307
• N-(3-tert-butyl-1,2-oxazol-5-yl)-2-chloroquinoline-4-carboxamide
• 878619-22-8
• EN300-26608303

• Inchi： 1S/C17H16ClN3O2/c1-17(2,3)13-9-15(23-21-13)20-16(22)11-8-14(18)19-12-7-5-4-6-10(11)12/h4-9H,1-3H3,(H,20,22)
• InChI Key： IJWGXLWUBHDIRV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NC2=CC(C(C)(C)C)=NO2)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 329.0931045g/mol
• Monoisotopic Mass: 329.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 68Ų

Additional information on N-(3-tert-butyl-1,2-oxazol-5-yl)-2-chloroquinoline-4-carboxamide

Comprehensive Overview of N-(3-tert-butyl-1,2-oxazol-5-yl)-2-chloroquinoline-4-carboxamide (CAS No. 878619-22-8)

N-(3-tert-butyl-1,2-oxazol-5-yl)-2-chloroquinoline-4-carboxamide (CAS No. 878619-22-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a quinoline core with an oxazole moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its structural uniqueness, which may offer novel applications in drug discovery and material science.

The compound's CAS number 878619-22-8 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documents. Its IUPAC name reflects the intricate bonding between the tert-butyl group, the oxazole ring, and the chloroquinoline backbone. Such detailed nomenclature is critical for reproducibility in synthetic chemistry and patent filings.

In recent years, the demand for heterocyclic compounds like N-(3-tert-butyl-1,2-oxazol-5-yl)-2-chloroquinoline-4-carboxamide has surged due to their versatility in medicinal chemistry. Searches for "quinoline derivatives in drug design" or "oxazole-based bioactive molecules" highlight the growing curiosity about this chemical space. The compound's chloro-substituent and carboxamide linkage further enhance its potential as a scaffold for targeting enzymes or receptors.

From a synthetic perspective, the preparation of CAS 878619-22-8 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or condensation techniques. These methods align with trends in "green chemistry optimization"—a hot topic among researchers aiming to reduce waste and improve atom economy. Computational studies also predict its ADMET properties, addressing frequent queries about "bioavailability of fused-ring systems."

Beyond pharmaceuticals, N-(3-tert-butyl-1,2-oxazol-5-yl)-2-chloroquinoline-4-carboxamide may find utility in agrochemicals. Its structural features resemble those of crop protection agents, sparking discussions on "sustainable pest control" forums. However, thorough environmental impact assessments are essential before large-scale applications—a point emphasized in recent "eco-friendly chemical innovation" debates.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques frequently searched alongside "purity validation for research chemicals." Stability studies under varying pH and temperature conditions are equally vital, as they address common concerns about "compound degradation during storage."

In summary, N-(3-tert-butyl-1,2-oxazol-5-yl)-2-chloroquinoline-4-carboxamide (CAS No. 878619-22-8) represents a compelling case study in modern heterocyclic chemistry. Its dual pharmacological and agrochemical potential, coupled with synthetic challenges, positions it at the intersection of innovation and practicality—answering today's demand for "multifunctional molecular architectures."